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decahydrate

Cat. No.: B078661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium chromate decahydrate (Na₂CrO₄·10H₂O) is an inorganic compound that exists as

yellow, translucent, efflorescent crystals. It is the decahydrate form of sodium chromate, a salt

of chromic acid. This compound is of significant interest in various industrial and research

applications, including as a corrosion inhibitor, a dyeing auxiliary, and in the manufacturing of

pigments. However, its utility is paralleled by its significant toxicological profile, as it is a

hexavalent chromium compound, a known human carcinogen. This technical guide provides a

comprehensive overview of the core chemical properties of sodium chromate decahydrate,

detailed experimental protocols for their determination, and a summary of its toxicological

mechanism of action, tailored for a scientific audience.

Core Chemical and Physical Properties
The fundamental chemical and physical properties of sodium chromate decahydrate are

summarized in the tables below. These properties are crucial for its handling, application, and

in the development of safety protocols.

Table 1: General and Physical Properties of Sodium
Chromate Decahydrate
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Property Value Reference

Chemical Formula Na₂CrO₄·10H₂O [1]

Molar Mass 342.13 g/mol [1]

Appearance
Yellow, translucent,

efflorescent monoclinic crystals
[1][2]

Odor Odorless [3]

Density 1.483 g/cm³ [2]

Melting Point 19.92 °C (decomposes) [1][2]

Hygroscopicity
Hygroscopic, deliquescent in

moist air
[2]

Table 2: Solubility Data for Sodium Chromate
Solvent Temperature (°C)

Solubility ( g/100 g
solvent)

Reference

Water 20 Very soluble [1]

Water (as Na₂CrO₄) 25 87.6 [2]

Ethanol 25 Sparingly soluble [1]

Methanol (as

Na₂CrO₄)
25 0.344 g/100 ml [3][4]

Table 3: Reactivity and Stability
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Property Description Reference

Thermal Stability
Decomposes at its melting

point.
[3]

Oxidizing Properties Strong oxidizing agent. [2]

Reactivity with Acids
Reacts with acids to form

sodium dichromate.
[3][4]

Incompatibilities
Strong acids, combustible

materials, reducing agents.
[2]

Experimental Protocols
Detailed and standardized methodologies are essential for the accurate and reproducible

determination of chemical properties. The following section outlines protocols for key

experiments.

Determination of Water Solubility (Adapted from OECD
Test Guideline 105)
This method describes the flask method, suitable for substances with solubilities above 10⁻²

g/L.

Principle: A saturated solution of sodium chromate decahydrate is prepared by stirring an

excess of the substance in water at a constant temperature until equilibrium is reached. The

concentration of the substance in the aqueous phase is then determined by a suitable

analytical method.

Apparatus:

Constant temperature water bath

Stirring mechanism (e.g., magnetic stirrer)

Glass flasks with stoppers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance

Centrifuge or filtration apparatus

Suitable analytical instrument for determining chromium concentration (e.g., Atomic

Absorption Spectrometer, ICP-OES)

Procedure:

Add an excess amount of sodium chromate decahydrate to a flask containing a known

volume of deionized water.

Place the flask in a constant temperature water bath set at the desired temperature (e.g., 20

± 0.5 °C).

Stir the solution vigorously for a sufficient time to reach equilibrium (preliminary tests should

be conducted to determine the time to reach equilibrium, typically 24-48 hours).

After stirring, allow the solution to stand in the water bath for at least 24 hours to allow for

phase separation.

Carefully separate the aqueous phase from the undissolved solid by centrifugation or

filtration. Ensure the temperature is maintained during this step.

Determine the concentration of sodium chromate in the clear aqueous phase using a

calibrated analytical method.

Perform at least three determinations.

Calculation: The water solubility is expressed as the mass of the substance per volume or

mass of water (e.g., g/L or g/100g ).

Preparation Equilibration Analysis

Add excess Na₂CrO₄·10H₂O to water Place in constant temperature bath Stir vigorously (24-48h) Allow to settle (≥24h) Separate aqueous phase Determine concentration Calculate solubility
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Click to download full resolution via product page

Experimental workflow for determining water solubility.

Determination of Melting Point (Capillary Method)
Principle: A small, uniform sample of the crystalline substance is heated in a capillary tube at a

controlled rate in a melting point apparatus. The temperatures at which the substance begins to

melt and is completely molten are recorded as the melting range.

Apparatus:

Melting point apparatus with a heating block and temperature control

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample needs to be powdered)

Procedure:

Ensure the sodium chromate decahydrate sample is a fine, dry powder. If necessary, gently

grind the crystals in a mortar.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on

a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 10°C below the expected melting

point.

Then, decrease the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid is observed (onset of melting).

Continue heating slowly and record the temperature at which the last solid particle melts

(completion of melting).
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The recorded range is the melting point of the substance.

Determination of pH of an Aqueous Solution (Adapted
from ISO 10523:2008)
Principle: The pH of a solution is determined electrometrically using a glass electrode and a

reference electrode, or a combination electrode. The potential difference between the

electrodes is proportional to the pH of the solution.

Apparatus:

pH meter with a glass and reference electrode (or a combination electrode)

Standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00)

Beakers

Magnetic stirrer and stir bar

Thermometer

Procedure:

Calibrate the pH meter using at least two standard buffer solutions that bracket the expected

pH of the sample.

Prepare a solution of sodium chromate decahydrate of a specified concentration (e.g., 1%

w/v) in deionized water.

Place the solution in a beaker and add a magnetic stir bar.

Immerse the pH electrode and a thermometer into the solution and stir gently.

Allow the reading to stabilize and record the pH value and the temperature.

Reactivity Profile
Oxidizing Agent
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Sodium chromate is a strong oxidizing agent. Its oxidizing potential can be demonstrated by its

reactions with reducing agents. For instance, in acidic solution, chromate(VI) can be reduced to

chromium(III) by agents like sulfur dioxide or ascorbic acid.

Reaction with Acids
In an acidic medium, the yellow chromate ion (CrO₄²⁻) undergoes a condensation reaction to

form the orange dichromate ion (Cr₂O₇²⁻). This is a reversible equilibrium reaction:

2 Na₂CrO₄ + 2 H⁺ ⇌ Na₂Cr₂O₇ + 2 Na⁺ + H₂O

Further acidification can lead to the formation of chromium trioxide (CrO₃).

Toxicological Profile: Mechanism of Carcinogenesis
The carcinogenicity of sodium chromate is attributed to the hexavalent chromium (Cr(VI)) ion.

The "uptake-reduction" model explains its mechanism of action.

Cellular Uptake: Being structurally similar to sulfate (SO₄²⁻) and phosphate (PO₄³⁻) anions,

the chromate ion (CrO₄²⁻) is readily transported into cells via non-specific anion transport

channels.[5][6]

Intracellular Reduction: Once inside the cell, Cr(VI) is reduced by various intracellular

components, such as ascorbate (Vitamin C) and glutathione, through a series of one-

electron steps. This reduction process generates reactive intermediates, including Cr(V) and

Cr(IV), and reactive oxygen species (ROS) like hydroxyl radicals.[7][8]

DNA Damage: The highly reactive intermediates and ROS can cause significant damage to

cellular macromolecules, most critically DNA. This includes the formation of DNA adducts

(where chromium binds directly to DNA), DNA strand breaks, and oxidative damage to DNA

bases.[7][8] The ultimate reduction product, Cr(III), is thought to be the primary species that

forms stable crosslinks with DNA, leading to genotoxicity.

Carcinogenesis: The resulting DNA damage, if not properly repaired, can lead to mutations,

chromosomal aberrations, and genomic instability, ultimately contributing to the initiation and

promotion of cancer.
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Toxicological pathway of hexavalent chromium.
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Conclusion
Sodium chromate decahydrate possesses distinct chemical and physical properties that are

important for its industrial applications. However, its classification as a hexavalent chromium

compound necessitates a thorough understanding of its reactivity and, most importantly, its

toxicological profile. The information presented in this guide, including the standardized

experimental protocols and the elucidated mechanism of carcinogenesis, is intended to provide

researchers, scientists, and drug development professionals with the essential knowledge for

the safe handling, use, and further investigation of this compound. Strict adherence to safety

protocols is paramount when working with any hexavalent chromium compound due to its

severe health hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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